Cas no 1206-13-9 (1-(p-Tolyl)-1-cyclohexanecarbonitrile)
1206-13-9 structure
Product Name:1-(p-Tolyl)-1-cyclohexanecarbonitrile
CAS No:1206-13-9
MF:C14H17N
MW:199.291483640671
MDL:MFCD00066917
CID:41080
PubChem ID:71007
Update Time:2025-09-24
1-(p-Tolyl)-1-cyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(p-Tolyl)cyclohexanecarbonitrile
- 1-(4-Methylphenyl)-1-cyclohexanecarbonitrile
- 1-(4-Methylphenyl)cyclohexanecarbonitrile
- 1-(P-TOLYL)-1-CYCLOHEXANECARBONITRILE
- 1-(4-methylphenyl)cyclohexane-1-carbonitrile
- Cyclohexanecarbonitrile,1-p-tolyl- (7CI,8CI)
- NSC 155170
- LS-02210
- 1-(P-tolyl)cyclohexane-1-carbonitrile
- A892160
- AM10610
- CB8ABK6AR7
- MFCD00066917
- AKOS005171594
- FT-0605866
- NSC155170
- NSC-155170
- J-505110
- SCHEMBL181275
- 1206-13-9
- 1-p-tolylcyclohexanecarbonitrile
- CS-0442247
- Cyclohexanecarbonitrile, 1-(4-methylphenyl)-
- EINECS 214-888-4
- DTXSID20152919
- NS00023924
- ALBB-006276
- STK503800
- DB-026909
- JFUXEEYLCATFIB-UHFFFAOYSA-N
- G69620
- DTXCID3075410
- 1-(p-Tolyl)-1-cyclohexanecarbonitrile
-
- MDL： MFCD00066917
- Inchi： 1S/C14H17N/c1-12-5-7-13(8-6-12)14(11-15)9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
- InChI Key： JFUXEEYLCATFIB-UHFFFAOYSA-N
- SMILES： N#CC1(C2C=CC(C)=CC=2)CCCCC1
Computed Properties
- Exact Mass: 199.13600
- Monoisotopic Mass: 199.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Yellow or colorless transparent liquid
- Density: 1.00
- Boiling Point: 326.83°C (rough estimate)
- Flash Point: 128.1 °C
- Refractive Index: 1.5302-1.5322
- PSA: 23.79000
- LogP: 3.72048
- Solubility: Not determined
1-(p-Tolyl)-1-cyclohexanecarbonitrile Security Information
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： 36/37/39-26
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
1-(p-Tolyl)-1-cyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138833-5g |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 5g |
$260.40 | 2023-09-04 | |
| Chemenu | CM203299-5g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 5g |
$287 | 2021-08-04 | |
| Fluorochem | 219192-1g |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 219192-10g |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 10g |
￡572.00 | 2022-03-01 | |
| TRC | T733825-50mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T733825-100mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T733825-500mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 500mg |
$ 95.00 | 2022-06-02 | ||
| Ambeed | A774062-250mg |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 250mg |
$34.0 | 2024-04-25 | |
| Ambeed | A774062-1g |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 1g |
$90.0 | 2024-04-25 | |
| Ambeed | A774062-5g |
1-(p-Tolyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 5g |
$271.0 | 2024-04-25 |
1-(p-Tolyl)-1-cyclohexanecarbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1206-13-9)1-(p-Tolyl)-1-cyclohexanecarbonitrile
Order Number:A892160
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:39
Price ($):244.0
Email:sales@amadischem.com
1-(p-Tolyl)-1-cyclohexanecarbonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1206-13-9)1-(p-Tolyl)-1-cyclohexanecarbonitrile
Purity:99%
Quantity:5g
Price ($):244.0